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Compound of Interest

Compound Name: SOLVENT YELLOW 83

CAS No.: 12239-75-7

Cat. No.: B1172513

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Solvent Yellow 83, chemically identified as 2,2'-[(3,3'-dichloro[1,1'-biphenyl]-4,4'-

diyl)bis(azo)]bis[N-(4-chloro-2,5-dimethoxyphenyl)-3-oxobutanamide], is a diarylide yellow dye.

[1] While extensively utilized as a colorant in various industrial applications under the

designation Pigment Yellow 83, its detailed photophysical properties in solution are not widely

documented in publicly available literature.[2][3][4] This technical guide provides a summary of

the known characteristics of Solvent Yellow 83 and presents comprehensive, generalized

experimental protocols for the determination of its core photophysical parameters. These

methodologies are broadly applicable to organic dyes and will enable researchers to

characterize Solvent Yellow 83 or similar compounds in their own laboratory settings.

Core Photophysical Properties of Solvent Yellow 83
Published quantitative data on the photophysical properties of Solvent Yellow 83 in various

solvents is scarce. The available information is primarily qualitative, focusing on its application

as a pigment.
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Table 1: Summary of Known Properties of Solvent Yellow 83 (Pigment Yellow 83)

Property Value/Description References

Chemical Formula C36H32Cl4N6O8 [2]

Molar Mass 818.49 g·mol−1 [2]

Appearance Yellow solid powder [2]

Fluorescence

Exhibits fluorescence,

absorbing light in the visible

spectrum and emitting at a

longer wavelength. This is

attributed to the conjugated

double bond system in its

molecular structure.

[2]

Solubility Low solubility in water. [3]

Table 2: Key Photophysical Parameters of Solvent Yellow 83 (To Be Determined)

This table is intended to be populated by the researcher upon experimental investigation.

Parameter Symbol Value Solvent

Molar Extinction

Coefficient
ε (λmax)

Absorption Maximum λabs

Emission Maximum λem

Stokes Shift Δλ

Fluorescence

Quantum Yield
Φf

Excited-State Lifetime τf
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Experimental Protocols
The following sections detail the standard methodologies for measuring the key photophysical

properties of a fluorescent dye such as Solvent Yellow 83.

Determination of Molar Extinction Coefficient and
Absorption Spectrum
The molar extinction coefficient (ε) is a measure of how strongly a chemical species absorbs

light at a given wavelength. It is determined by applying the Beer-Lambert law.

Methodology:

Preparation of Stock Solution: Prepare a stock solution of Solvent Yellow 83 of a known

concentration in a spectroscopic-grade solvent.

Serial Dilutions: Prepare a series of dilutions from the stock solution. A typical concentration

range would be from 1 µM to 10 µM.

Spectrophotometer Measurement: Using a UV-Vis spectrophotometer, measure the

absorbance of each dilution at the wavelength of maximum absorption (λmax). The

absorbance values should ideally be kept between 0.1 and 1.0 for optimal accuracy.

Data Analysis: Plot a graph of absorbance versus concentration. The molar extinction

coefficient (ε) can be calculated from the slope of the resulting linear fit, according to the

Beer-Lambert law (A = εcl), where A is absorbance, c is concentration, and l is the path

length of the cuvette (typically 1 cm).

Workflow for Molar Extinction Coefficient Determination
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Caption: Workflow for determining the molar extinction coefficient.

Measurement of Fluorescence Emission Spectrum
The fluorescence emission spectrum reveals the wavelengths of light emitted by the

fluorophore upon excitation.

Methodology:

Sample Preparation: Prepare a dilute solution of Solvent Yellow 83 in the desired solvent.

The absorbance at the excitation wavelength should be kept below 0.1 to minimize inner

filter effects.

Spectrofluorometer Setup:

Set the excitation wavelength (λex), which is typically the absorption maximum (λmax).
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Set the emission and excitation slit widths to control the spectral resolution and signal

intensity.

Spectrum Acquisition: Scan a range of wavelengths longer than the excitation wavelength to

record the fluorescence emission spectrum.

Data Correction: Correct the raw emission spectrum for the wavelength-dependent

sensitivity of the detector and other instrumental artifacts.

Determination of Fluorescence Quantum Yield (Φf)
The fluorescence quantum yield is the ratio of photons emitted to photons absorbed. The

comparative method, using a well-characterized standard, is most commonly employed.[5][6]

Methodology (Comparative Method):

Standard Selection: Choose a fluorescence standard with a known quantum yield and with

absorption and emission spectra that are in a similar range to Solvent Yellow 83.

Solution Preparation: Prepare a series of dilutions for both the Solvent Yellow 83 sample

and the standard in the same solvent. The absorbance of all solutions at the excitation

wavelength should be kept below 0.1.

Absorbance Measurement: Measure the absorbance of each solution at the chosen

excitation wavelength.

Fluorescence Measurement: Record the corrected fluorescence emission spectrum for each

solution, ensuring identical instrument settings (e.g., excitation wavelength, slit widths) for

both the sample and the standard.

Data Analysis:

Integrate the area under the corrected emission spectrum for each solution to obtain the

integrated fluorescence intensity.

Plot the integrated fluorescence intensity versus absorbance for both the sample and the

standard.
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Determine the gradient (slope) of the linear fit for both plots.

Quantum Yield Calculation: The quantum yield of the sample (Φx) is calculated using the

following equation:

Φx = Φst * (Gradx / Gradst) * (ηx² / ηst²)

where:

Φst is the quantum yield of the standard.

Gradx and Gradst are the gradients for the sample and standard, respectively.

ηx and ηst are the refractive indices of the solvents for the sample and standard (this term

is 1 if the same solvent is used).[5]

Workflow for Relative Quantum Yield Determination
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Caption: Workflow for the comparative method of quantum yield determination.

Measurement of Excited-State Lifetime (τf)
The excited-state lifetime is the average time a molecule spends in the excited state before

returning to the ground state. Time-Correlated Single Photon Counting (TCSPC) is a common

and accurate technique for this measurement.[7]

Methodology (Time-Correlated Single Photon Counting):

Instrumentation: A TCSPC system typically consists of a pulsed light source (e.g., a laser), a

sample holder, a fast photodetector (e.g., a single-photon avalanche diode), and timing

electronics.[7]
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Sample Preparation: Prepare a dilute solution of Solvent Yellow 83.

Data Acquisition:

The sample is excited with a high-repetition-rate pulsed laser.

The detector registers the arrival time of the first photon emitted from the sample after

each excitation pulse.

The timing electronics measure the time delay between the excitation pulse and the

detected photon.

This process is repeated for a large number of excitation cycles to build up a histogram of

photon arrival times.

Data Analysis: The resulting histogram represents the fluorescence decay curve. This curve

is then fitted to an exponential decay function to determine the excited-state lifetime (τf).

Workflow for Excited-State Lifetime Measurement (TCSPC)
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Caption: Workflow for measuring excited-state lifetime using TCSPC.

Conclusion
While specific photophysical data for Solvent Yellow 83 remains elusive in the current body of

scientific literature, its known fluorescent properties suggest it could be a compound of interest

for various research applications. The detailed experimental protocols provided in this guide

offer a clear pathway for researchers to thoroughly characterize the photophysical properties of

Solvent Yellow 83 and other similar dyes. The systematic application of these methods will

enable the generation of valuable data, contributing to a more comprehensive understanding of

this compound's behavior in different solvent environments and its potential for use in

fluorescence-based assays and imaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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